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Vinylcyclooctane Properties & Stability

The table below summarizes the key physical and chemical property data available for vinylcyclooctane.

Property
Value /
Description

Implication for Handling

CAS Number 61142-41-4 [1] Unique identifier for ordering and regulatory compliance.

Molecular
Formula

C₁₀H₁₈ [2] Confirms molecular structure.

Boiling Point 178.7 °C at 760
mmHg [1]

Indicates a high-boiling liquid; distillation is possible but may
require high vacuum to lower temperature and reduce risk.

Flash Point 48 °C [1] Flammable liquid. Keep away from heat, sparks, and open
flames. Use in a well-ventilated area, preferably in a fume hood.

Density 0.849 g/cm³ [1] Less dense than water.

LogP 3.53 [1] High lipophilicity; suggests potential for environmental

persistence and bioaccumulation.
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Potential Stability & Decomposition Issues

While direct studies on vinylcyclooctane are limited, its structure suggests potential stability concerns.

Polymerization Risk: The molecule contains a vinyl group, which is highly reactive and can undergo

cationic polymerization [3].
Decomposition via Ring Strain: The 8-membered ring (cyclooctane) is known to have some ring

strain. Under certain conditions, such as in the presence of strong acids, molecules with strained
rings can undergo rearrangements to form more stable structures [4] [3]. A potential pathway could

involve a ring expansion.

The diagram below illustrates a theoretical cationic rearrangement, which is a common decomposition

pathway for similar strained systems.

Vinylcyclooctane Acid Catalyst Exposure to Carbocation
Intermediate

 Forms Ring-Expanded
Product

 Rearranges 

Click to download full resolution via product page

Handling, Storage & Troubleshooting Guide

Based on its properties and common practices for similar compounds, here are practical recommendations.

FAQs & Troubleshooting

Question Answer & Guidance

What are the critical storage
conditions?

Store under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry
place. Protect from light. A refrigerator is often recommended for

reactive organics, but ensure the temperature stays above the
compound's melting point.

Which reagents or
conditions should be

Strong protic acids (e.g., H₂SO₄, HCl), Lewis acids (e.g., AlCl₃,
BF₃), and radical initiators can trigger polymerization or
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Question Answer & Guidance

avoided? rearrangement. Always assess compatibility before adding reagents.

My compound appears
more viscous or has formed
a gel. What happened?

This is a strong indication that polymerization has occurred. The
batch may be compromised. In the future, ensure the use of an

inhibitor and avoid contamination with catalytic species.

A new, unexpected product
formed in my reaction.
Why?

Your compound may have undergone a rearrangement, such as the

ring expansion shown above. Analyze the new product using NMR and
MS to confirm its identity.

Experimental Protocol: Assessing Stability

To empirically determine the stability of your specific batch of vinylcyclooctane under proposed

experimental conditions, you can run a small-scale stress test.

Preparation: Prepare three small vials, each with a small amount (e.g., 10-20 mg) of
vinylcyclooctane.

Stress Conditions:
Vial 1 (Acid Stress): Add a drop of a weak acid (e.g., dilute acetic acid) and monitor for any

change.
Vial 2 (Heat Stress): Heat one vial to a moderate temperature (e.g., 50-60 °C) on a hot plate

for a few hours.
Vial 3 (Control): Keep one vial at room temperature without any additives.

Analysis: Monitor all vials for changes in viscosity, color, or gas formation. After the stress period,
analyze the contents by TLC, GC-MS, or NMR and compare them to the control to check for

decomposition.

Key Recommendations for Researchers

Use an Inhibitor: For long-term storage, consider adding a small amount of a polymerization inhibitor
like BHT (butylated hydroxytoluene). Purify the compound by distillation just before use if the inhibitor

interferes with your reactions.
Analytical Monitoring: Routinely analyze the compound using NMR and GC-MS before use in

critical experiments to establish a purity baseline.
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Consult Specialized Synthetics: Companies that specialize in fine chemical synthesis, like the one

mentioned in the search results [1], may have more specific technical data sheets or handling advice
available upon request.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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